Cas no 2171797-89-8 (5-tert-butyl-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-tert-butyl-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171797-89-8
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5831657
• PubChem ID: 165549973
• Update Time: 2025-06-30

5-tert-butyl-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1,9-dioxa-4-azaspiro5.6dodecane
• EN300-1638959
• 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane
• 2171797-89-8

• Inchi： 1S/C13H25NO2/c1-12(2,3)11-13(16-10-7-14-11)5-4-8-15-9-6-13/h11,14H,4-10H2,1-3H3
• InChI Key： FIGVOVYVRVPGET-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)(C)C)C21CCOCCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-tert-butyl-1,9-dioxa-4-azaspiro5.6dodecane

5-tert-Butyl-1,9-Dioxa-4-Azaspiro[5.6]dodecane: A Comprehensive Overview

5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171797-89-8) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its intricate spirocyclic structure and functional groups, offers a range of potential applications, from drug development to advanced materials synthesis.

The spirocyclic nature of 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane is particularly noteworthy. Spirocyclic compounds are known for their rigidity and conformational stability, which can be advantageous in various chemical and biological contexts. The presence of the tert-butyl group adds steric hindrance and enhances the compound's stability, making it a valuable scaffold for further derivatization and functionalization.

In recent years, the study of spirocyclic compounds has seen a surge in interest due to their potential in pharmaceutical applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the role of spirocyclic structures in enhancing the bioavailability and metabolic stability of drug candidates. The tert-butyl group in 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane has been shown to improve the lipophilicity and permeability of molecules, which are crucial factors in drug design.

The 1,9-dioxa and 4-azaspiro functionalities in 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane also contribute to its unique properties. The oxygen atoms in the 1,9-dioxa bridge can form hydrogen bonds with biological targets, enhancing the compound's binding affinity and selectivity. Meanwhile, the nitrogen atom in the 4-azaspiro ring can participate in various chemical reactions, such as nucleophilic substitutions and coordination with metal ions.

In the context of drug discovery, 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane has shown promise as a lead compound for developing new therapeutic agents. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. This finding underscores the potential of 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane as a scaffold for designing drugs targeting neurological disorders.

Beyond pharmaceutical applications, 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane has also found use in materials science. Its rigid structure and functional groups make it an excellent candidate for creating polymers with enhanced mechanical properties and thermal stability. A 2023 study in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that copolymers incorporating this compound exhibited improved tensile strength and resistance to degradation under harsh conditions.

The synthesis of 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane involves a series of well-defined steps that ensure high yields and purity. Common synthetic routes include ring-closing metathesis (RCM) reactions and intramolecular cyclizations. These methods allow for precise control over the formation of the spirocyclic core and functionalization at various positions.

In conclusion, 5-tert-butyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171797-89-8) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features make it an attractive candidate for drug development and advanced materials synthesis. Ongoing research continues to uncover new applications and optimize its properties for practical use.